Cas no 73180-09-3 (Tetradecane, fluoro-(9CI))

Tetradecane, fluoro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Tetradecane, fluoro-(9CI)
- 1-FLUOROTETRADECANE
- n-Tetradecyl fluoride
- Einecs 277-311-5
- fluorotetradecane
- Myristyl fluoride~n-Tetradecyl fluoride
- Tetradecane,fluoro
- TETRADECYL FLUORIDE
- Tetradecane, fluoro-
- Tetradecane, 1-fluoro-
- 593-33-9
- AKOS015839789
- 1-fluoro-tetradecane
- FT-0607789
- DTXSID10880875
- SCHEMBL2281936
- MFCD00042114
- NS00043114
- 73180-09-3
- YRDSYPITPPQNED-UHFFFAOYSA-N
- C14H29F
- Myristyl fluoride
- 1-Fluorotetradecane, 96%
- EINECS 209-788-2
- DB-055730
-
- Inchi: InChI=1S/C14H29F/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h2-14H2,1H3
- InChI Key: YRDSYPITPPQNED-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCF
Computed Properties
- Exact Mass: 216.22500
- Monoisotopic Mass: 216.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 12
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- Surface Charge: 0
- XLogP3: 7.2
Experimental Properties
- Color/Form: Colorless liquid.
- Density: 0.812 g/mL at 25 °C(lit.)
- Melting Point: 4°C
- Boiling Point: 119-121°C 3mm
- Flash Point: >230 °F
- Refractive Index: n20/D 1.425(lit.)
- PSA: 0.00000
- LogP: 5.65700
- Solubility: Insoluble in water.
Tetradecane, fluoro-(9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-264386-5g |
Tetradecyl fluoride, |
73180-09-3 | 5g |
¥1188.00 | 2023-09-05 | ||
Apollo Scientific | PC6660-1g |
1-Fluorotetradecane |
73180-09-3 | 96% | 1g |
£40.00 | 2025-02-21 | |
SHENG KE LU SI SHENG WU JI SHU | sc-264386-5 g |
Tetradecyl fluoride, |
73180-09-3 | 5g |
¥1,188.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-264386A-25 g |
Tetradecyl fluoride, |
73180-09-3 | 25g |
¥4,663.00 | 2023-07-11 | ||
Apollo Scientific | PC6660-5g |
1-Fluorotetradecane |
73180-09-3 | 96% | 5g |
£120.00 | 2025-02-21 | |
SHENG KE LU SI SHENG WU JI SHU | sc-264386A-25g |
Tetradecyl fluoride, |
73180-09-3 | 25g |
¥4663.00 | 2023-09-05 |
Tetradecane, fluoro-(9CI) Related Literature
-
Alison Nordon,Robin K. Harris,Alison Nordon,Lily Yeo,Kenneth D. M. Harris Chem. Commun. 1997 2045
-
Marie-Claude Gagnon,Bianka Turgeon,Jean-Daniel Savoie,Jean-Fran?ois Parent,Michèle Auger,Jean-Fran?ois Paquin Org. Biomol. Chem. 2014 12 5126
-
Jonathan Guimond-Tremblay,Marie-Claude Gagnon,Jozy-Ann Pineault-Maltais,Vanessa Turcotte,Michèle Auger,Jean-Fran?ois Paquin Org. Biomol. Chem. 2012 10 1145
Additional information on Tetradecane, fluoro-(9CI)
Tetradecane, fluoro-(9CI) (CAS No. 73180-09-3): An Overview of Its Properties and Applications
Tetradecane, fluoro-(9CI) (CAS No. 73180-09-3) is a fluorinated hydrocarbon that has gained significant attention in various scientific and industrial applications due to its unique chemical properties. This compound is characterized by its high stability, low reactivity, and excellent solvent properties, making it a valuable material in fields such as materials science, pharmaceuticals, and chemical engineering.
The chemical structure of Tetradecane, fluoro-(9CI) consists of a linear chain of 14 carbon atoms, with each carbon atom bonded to a fluorine atom. This fluorination significantly alters the physical and chemical properties of the molecule compared to its non-fluorinated counterpart. The high electronegativity of fluorine atoms results in a highly polarized molecule, which exhibits enhanced hydrophobicity and lipophilicity. These properties make Tetradecane, fluoro-(9CI) an ideal candidate for applications where surface tension reduction and improved solubility are required.
In the realm of materials science, Tetradecane, fluoro-(9CI) has been extensively studied for its use in the development of advanced coatings and surface treatments. Its low surface energy and high chemical stability make it an excellent choice for creating hydrophobic and oleophobic surfaces. Recent research has shown that Tetradecane, fluoro-(9CI) can be used to modify the surfaces of polymers, metals, and ceramics to enhance their resistance to water and oil. This has significant implications for industries such as automotive, aerospace, and electronics, where durable and low-maintenance materials are highly valued.
Pharmaceutical applications of Tetradecane, fluoro-(9CI) are also noteworthy. In drug delivery systems, the compound's ability to improve the solubility and bioavailability of poorly soluble drugs has been explored. Fluorinated compounds like Tetradecane, fluoro-(9CI) can act as solubilizing agents or co-solvents in formulations designed to enhance drug absorption and therapeutic efficacy. Additionally, the low reactivity of Tetradecane, fluoro-(9CI) ensures that it does not interfere with the active pharmaceutical ingredients (APIs), making it a safe and effective excipient in various drug formulations.
Recent studies have also highlighted the potential of Tetradecane, fluoro-(9CI) in nanotechnology applications. Its unique properties make it suitable for use as a stabilizing agent in the synthesis of nanoparticles. The high surface area-to-volume ratio of nanoparticles can be effectively utilized in catalysis, sensing, and imaging technologies when coated with Tetradecane, fluoro-(9CI). This coating not only improves the stability of nanoparticles but also enhances their dispersibility in various media.
In the context of environmental science, Tetradecane, fluoro-(9CI) has been investigated for its potential use in remediation technologies. Its ability to reduce surface tension makes it effective in enhancing the removal of contaminants from soil and water. Research has shown that Tetradecane, fluoro-(9CI) can be used as a surfactant to improve the efficiency of remediation processes by increasing the solubility and mobility of pollutants.
The safety profile of Tetradecane, fluoro-(9CI) is another important aspect that has been extensively studied. While fluorinated compounds can pose environmental concerns due to their persistence and potential bioaccumulation, recent advancements in green chemistry have led to the development of more sustainable synthesis methods for Tetradecane, fluoro-(9CI). These methods aim to minimize environmental impact while maintaining the compound's beneficial properties.
In conclusion, Tetradecane, fluoro-(9CI) (CAS No. 73180-09-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable material in materials science, pharmaceuticals, nanotechnology, and environmental science. Ongoing research continues to uncover new uses and improvements in the synthesis and application of this compound, further solidifying its importance in modern scientific and industrial practices.
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